Cas no 88301-39-7 (Benzenesulfonyl chloride, 5-bromo-2-methoxy-4-nitro-)
88301-39-7 structure
Product Name:Benzenesulfonyl chloride, 5-bromo-2-methoxy-4-nitro-
CAS No:88301-39-7
MF:C7H5BrClNO5S
MW:330.54029917717
CID:638296
PubChem ID:71409390
Update Time:2025-04-19
Benzenesulfonyl chloride, 5-bromo-2-methoxy-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 5-bromo-2-methoxy-4-nitro-
- 5-bromo-2-methoxy-4-nitrobenzenesulfonyl chloride
- 88301-39-7
- 5-Bromo-2-methoxy-4-nitrobenzene-1-sulfonyl chloride
- DTXSID50829142
-
- Inchi: 1S/C7H5BrClNO5S/c1-15-6-3-5(10(11)12)4(8)2-7(6)16(9,13)14/h2-3H,1H3
- InChI Key: QQDHRTHCHRWTCX-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)S(=O)(=O)Cl)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 328.87603g/mol
- Monoisotopic Mass: 328.87603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 97.6Ų
Benzenesulfonyl chloride, 5-bromo-2-methoxy-4-nitro- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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